Cas no 53890-77-0 (3',4'-dichlorobiphenyl-4-ol)

• Product Name: 3',4'-dichlorobiphenyl-4-ol
• CAS No: 53890-77-0
• MF: C₁₂H₈Cl₂O
• MW: 239.097321510315
• MDL: MFCD11932375
• CID: 1586129
• PubChem ID: 6452909
• Update Time: 2025-05-19

3',4'-dichlorobiphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• 3',4'-dichlorobiphenyl-4-ol
• (1,1'-Biphenyl)-4-ol, 3',4'-dichloro-
• 3',4'-Dichloro-(1,1'-biphenyl)-4-ol
• 4-(3,4-dichlorophenyl)phenol
• 3',4'-dichloro-biphenyl-4-ol
• SCHEMBL6335821
• UTTIPSVNOWSCRD-UHFFFAOYSA-N
• DTXSID60968672
• 53890-77-0
• 3',4'-Dichloro[1,1'-biphenyl]-4-ol
• AKOS017565191
• BS-32536
• 3',4'-Dichloro-[1,1'-biphenyl]-4-ol
• [1,1'-Biphenyl]-4-ol, 3',4'-dichloro-
• 1,1'-Biphenyl-4-ol, 3',4'-dichloro
• 3,4-Dichloro-4'-hydroxybiphenyl
• CS-0209236
• G73201
• MFCD11932375

• MDL： MFCD11932375
• Inchi： 1S/C12H8Cl2O/c13-11-6-3-9(7-12(11)14)8-1-4-10(15)5-2-8/h1-7,15H
• InChI Key： UTTIPSVNOWSCRD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)O)Cl

Computed Properties

• Exact Mass: 237.99534
• Monoisotopic Mass: 237.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3',4'-dichlorobiphenyl-4-ol

Introduction to 3',4'-dichlorobiphenyl-4-ol (CAS No. 53890-77-0)

3',4'-dichlorobiphenyl-4-ol, identified by its Chemical Abstracts Service (CAS) number 53890-77-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative features two chlorine substituents at the 3' and 4' positions, coupled with a hydroxyl group at the 4-position, making it a versatile intermediate in synthetic chemistry. The unique structural configuration of this molecule imparts distinct chemical properties that have garnered interest in various scientific applications, particularly in medicinal chemistry and material science.

The synthesis of 3',4'-dichlorobiphenyl-4-ol typically involves multi-step organic reactions, often starting from biphenyl or its halogenated precursors. The introduction of chlorine atoms at the 3' and 4' positions enhances the electrophilicity of the aromatic ring, facilitating further functionalization. This reactivity is exploited in the development of more complex molecules, including potential pharmacophores for drug discovery. The hydroxyl group at the 4-position further contributes to the molecule's versatility, allowing for modifications such as etherification or esterification, which can tailor its biological activity.

In recent years, 3',4'-dichlorobiphenyl-4-ol has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of certain bioactive scaffolds found in natural products and approved drugs, suggesting potential applications in addressing various therapeutic targets. For instance, studies have demonstrated its utility in constructing derivatives with antimicrobial and anti-inflammatory properties. The chlorine atoms serve as handles for further derivatization, enabling chemists to fine-tune the molecule's interactions with biological targets.

One of the most compelling aspects of 3',4'-dichlorobiphenyl-4-ol is its role in developing advanced materials. The biphenyl core is a common structural element in liquid crystals and organic semiconductors due to its rigid planar structure and ability to form π-stacking interactions. By incorporating chlorine atoms and other functional groups, researchers can modulate these interactions to achieve desired material properties. For example, derivatives of this compound have been investigated for their potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where precise control over molecular packing is crucial.

The hydroxyl group in 3',4'-dichlorobiphenyl-4-ol also plays a critical role in its application as a chiral building block. By leveraging asymmetric synthesis techniques, enantiomerically pure derivatives can be synthesized, which are essential for developing enantioselective drugs that exhibit improved efficacy and reduced side effects. This aspect has piqued interest among pharmaceutical companies seeking to develop next-generation therapeutics with enhanced selectivity and potency.

Recent advancements in computational chemistry have further illuminated the potential of 3',4'-dichlorobiphenyl-4-ol as a scaffold for drug discovery. Molecular modeling studies have identified specific binding pockets within target proteins where this compound's structural features can be optimized for better affinity. These insights have guided experimental efforts to synthesize novel analogs with improved pharmacokinetic profiles. Additionally, high-throughput screening (HTS) campaigns have been conducted using libraries derived from this compound, leading to the identification of promising candidates for further development.

The environmental impact of 3',4'-dichlorobiphenyl-4-ol and its derivatives is also a subject of ongoing research. While chlorinated aromatic compounds are known for their persistence in the environment, recent studies have explored greener synthetic routes to minimize ecological footprints. Catalytic methods that reduce waste and energy consumption are being developed, ensuring that the production of this compound remains sustainable. Furthermore, biodegradability studies aim to assess how these molecules behave once released into natural systems, informing responsible chemical management practices.

In conclusion,3',4'-dichlorobiphenyl-4-ol (CAS No. 53890-77-0) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features—chlorine substituents at the 3' and 4' positions and a hydroxyl group at the 4-position—make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new possibilities for this compound,3',4'-dichlorobiphenyl-4-ol is poised to play an increasingly important role in addressing global challenges in health care and sustainable technology.